1-[(5-tert-butyl-1,2,4-oxadiazol-3-yl)methyl]-4-(hydroxymethyl)piperidin-4-ol

• IUPAC Name: 1-[(5-tert-butyl-1,2,4-oxadiazol-3-yl)methyl]-4-(hydroxymethyl)piperidin-4-ol
• InChI: InChI=1S/C13H23N3O3/c1-12(2,3)11-14-10(15-19-11)8-16-6-4-13(18,9-17)5-7-16/h17-18H,4-9H2,1-3H3
• InChI Key: HKVHBUWFGJKQRL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC(=NO1)CN2CCC(CC2)(CO)O
• Molecular Formula: C13H23N3O3
• Molecular Weight: 269.34 g/mol

Description

The compound “1-[(5-tert-butyl-1,2,4-oxadiazol-3-yl)methyl]-4-(hydroxymethyl)piperidin-4-ol” is a complex organic molecule. It contains a piperidin-4-ol group, which is a type of cyclic amine, and a 5-tert-butyl-1,2,4-oxadiazol-3-yl group, which is a type of heterocyclic compound.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the piperidine ring, a six-membered ring containing one nitrogen atom, and the oxadiazole ring, a five-membered ring containing two nitrogen atoms and one oxygen atom. The tert-butyl group attached to the oxadiazole ring would add steric bulk to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the oxadiazole and piperidine rings. The oxadiazole ring is generally considered to be stable under normal conditions, but it can participate in reactions under certain conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar hydroxyl (-OH) group and the polarizable oxadiazole ring could impact its solubility and reactivity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it is handled and used. As with any chemical, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity and physicochemical properties. It could potentially be of interest in fields such as medicinal chemistry or materials science, among others.